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Compound of Interest

Compound Name: Methiocarb

Cat. No.: B1676386

Introduction

Methiocarb, chemically known as 4-(methylthio)-3,5-xylyl N-methylcarbamate, is a carbamate
pesticide that has been historically utilized as an insecticide, molluscicide, and notably, a
broad-spectrum avian repellent in agricultural settings.[1][2][3] Its effectiveness as a bird
repellent stems from its mode of action as a potent, non-systemic acetylcholinesterase (AChE)
inhibitor with contact and stomach action.[2][4] Rather than acting as a taste deterrent,
Methiocarb functions as a secondary, post-ingestional repellent.[5] Birds that consume treated
food experience physiological distress, leading to a conditioned aversion where they learn to
avoid the treated food source or location.[5] This non-lethal, behavior-modifying property has
made it a subject of extensive agricultural research for protecting a variety of crops, including
corn, rice, sorghum, and fruits, from bird depredation.[1][3]

It is important for researchers to note that while Methiocarb has proven effective, its
registration as a bird repellent for food crops has been withdrawn or lapsed in several regions,
including the United States and the European Union, due to its high acute toxicity.[2][5][6]
Current research applications should be conducted under appropriate regulatory guidelines
and with stringent safety protocols.

Mechanism of Action

Methiocarb's repellent effect is a direct result of its neurotoxic properties. As a carbamate, it
reversibly inhibits the enzyme acetylcholinesterase (AChE) in the synaptic cleft of the nervous
system.[2] AChE is responsible for breaking down the neurotransmitter acetylcholine (ACh),
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terminating the signal between nerve cells. By inhibiting AChE, Methiocarb allows ACh to
accumulate, leading to continuous nerve stimulation.[2] In birds, this overstimulation manifests
as acute physiological distress, such as nausea and malaise. This adverse experience
becomes associated with the consumed food, resulting in learned avoidance, also known as
conditioned aversion.[5] Birds typically ingest a sub-lethal amount that is sufficient to cause
illness and repellency before a lethal dose is consumed.[5]
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Caption: Signaling pathway of Methiocarb's action as an AChE inhibitor.

Quantitative Efficacy Data

The effectiveness of Methiocarb has been quantified across numerous field studies. Data is
summarized below for seed treatments and foliar spray applications.

Table 1: Summary of Methiocarb Efficacy as a Seed Treatment
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. Treatment
Target Bird
Crop . Rate (% of Key Result Reference
Species .
seed weight)
Reduced
sprout damage
Corn Blackbirds 0.25% from ~10% [1]
(control) to
~5%.
Reduced sprout
i damage from
Corn Blackbirds 0.5% [1]
~10% (control) to
<3%.

| Corn | Boat-tailed Grackles | 0.5% | Reduced losses by approximately 70% compared to

control. [[1] |

Table 2: Summary of Methiocarb Efficacy as a Foliar Spray on Ripening Crops
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Target Bird Application
Crop . Key Result Reference
Species Rate (per acre)

Reduced
. . damage by
Rice Blackbirds 3.2 Iblacre ] [7]
>55% in caged

trials.

Reduced
damage by
>55% in caged
trials;

Rice Blackbirds 10.0 Ib/acre significantly less
damage than
control in field
plots across all
parameters

measured.

Reduced
) damage by
Rice Quelea 3.0 Ib/acre )
approximately

90%.

Red-winged Provided
Blackbirds, 1.0, 3.2,10.0 substantial

Sorghum ) [1]
Common Ib/acre protection from

Grackles bird damage.

Treated heads
had 4% damage

Various N Vs. 67% damage

) Not specified (2 )
Sorghum Granivorous in control heads. [8]
) treatments) )

Birds Yield was 49.4

g/head vs. 15.8

g/head in control.

| Cherries | Various Frugivorous Birds | Not specified | Effective in reducing bird damage. |[1][8]
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Experimental Protocols

The following protocols are generalized methodologies based on published research for
evaluating the efficacy of Methiocarb.

Protocol 1: Seed Treatment Efficacy Trial (Hopper-Box
Method)

Objective: To evaluate the effectiveness of Methiocarb seed treatment in preventing bird
damage to sprouting crops (e.g., corn).

Materials:

o Certified seed (e.g., corn)

Methiocarb formulation (e.g., 75% wettable powder)

Seed planter with hopper/planter box

Personal Protective Equipment (PPE): gloves, respirator, safety glasses

Plot markers and measuring equipment

Data collection sheets

Methodology:

» Site Selection: Choose a field with a known history of bird pressure, particularly from species
that damage sprouting seeds (e.g., blackbirds, grackles).[1]

o Experimental Design: Establish a minimum of two treatment groups: an untreated control
and a Methiocarb-treated group. For dose-response studies, include multiple treatment
levels (e.g., 0.25% and 0.5% by seed weight).[1] Plots should be sufficiently large to
minimize edge effects, and the entire field should be treated to ensure effective repellency.[1]

e Treatment Application:
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o Calculate the required amount of Methiocarb based on the seed weight and desired
concentration (e.g., for a 0.5% treatment, use 0.5 Ibs of Methiocarb formulation per 100
Ibs of seed).

o Wearing appropriate PPE, add the seed to the hopper box.

o Apply the calculated amount of dry Methiocarb powder directly onto the seed in the
hopper box.[1]

o Mix thoroughly to ensure even coating of all seeds.

Planting: Plant the treated and control seeds in their designated plots according to standard
agricultural practices for the crop.

Damage Assessment:

[e]

Begin monitoring plots as soon as seedlings emerge (sprouting stage).

o

Establish random transects or quadrats within each plot.

[¢]

Count the total number of emerged sprouts and the number of sprouts showing signs of
bird damage (e.g., pulled, pecked).

[¢]

Express damage as a percentage of damaged sprouts relative to the total number of
sprouts.

Data Analysis: Use appropriate statistical tests (e.g., ANOVA, t-test) to compare the
percentage of damage between the control and treated plots. A significant reduction in
damage in the treated plots indicates repellent efficacy.
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Caption: Workflow for a Methiocarb seed treatment efficacy trial.
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Protocol 2: Foliar Spray Efficacy Trial for Ripening
Crops

Objective: To evaluate the effectiveness of a Methiocarb foliar spray in protecting ripening
crops (e.g., sorghum, rice, cherries) from bird damage.

Materials:

o Methiocarb spray formulation (e.g., Mesurol® 750)[9]

Spray application equipment (e.g., boom sprayer, air mist equipment)[9]

Personal Protective Equipment (PPE)

Plot markers and measuring equipment

Bird monitoring equipment (optional, e.g., binoculars)

Harvesting and weighing equipment

Methodology:

» Site Selection and Design: Select a field with high anticipated bird pressure during the crop's
ripening phase. Design the experiment with paired treated and untreated control zones.[8]
Ensure zones are large enough to yield meaningful data and separated by a buffer if
possible.

» Application Timing: Apply the Methiocarb spray when the crop becomes vulnerable to bird
attack (e.g., milk and soft dough stages for sorghum) and when birds are first observed
attacking the plants.[3][9]

o Spray Preparation and Application:

o Calibrate spray equipment to deliver the desired volume and rate (e.g., 3 kg/ha or 3
Ib/acre).[9]

o Mix the Methiocarb formulation with water according to the product label (e.g., 200 g/100
L).[9]
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o Apply as a full cover spray to the designated treatment plots, ensuring thorough coverage
of the ripening grain heads or fruit.

o A second application may be necessary depending on bird pressure and weather
conditions.[8]

Bird Activity Monitoring: Throughout the trial, conduct regular bird counts in both treated and
control zones to assess differences in feeding pressure.[8]

Damage Assessment:

o At regular intervals and at harvest, randomly select and tag a number of
heads/panicles/fruit clusters in each zone.[8]

o Visually estimate the percentage of damage for each tagged sample. For grain, this can
be done by counting missing kernels.

o Calculate the average percentage of heads attacked and the average damage per head.

[8]

Yield Measurement: At harvest, collect all tagged samples and/or samples from larger
guadrats within each zone. Measure key yield parameters such as weight per head/panicle,
threshed grain weight, and total yield per unit area.[7][8]

Data Analysis: Statistically compare damage assessments and yield parameters between
the treated and control zones. Significant reductions in damage and increases in yield in the
treated zone demonstrate efficacy.[8]
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Caption: Workflow for a Methiocarb foliar spray efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1676386?utm_src=pdf-custom-synthesis
https://scispace.com/pdf/methiocarb-a-chemical-bird-repellent-a-review-of-its-1ri866lcek.pdf
https://en.wikipedia.org/wiki/Methiocarb
https://nwrc.contentdm.oclc.org/digital/api/collection/NWRCPubs1/id/8557/download
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/457.htm
https://files01.core.ac.uk/download/pdf/188123045.pdf
https://www.animal-fences.com/downloads/CHEMICAL%20REPELLENTS%20FOR%20REDUCING%20CROP%20DAMAGE%20BY%20BLACKBIRDS.PDF
https://digitalcommons.unl.edu/cgi/viewcontent.cgi?article=1019&context=vpc5
https://files01.core.ac.uk/download/pdf/17214704.pdf
https://www.apvma.gov.au/sites/default/files/publication/14686-methiocarb-environment.pdf
https://www.benchchem.com/product/b1676386#using-methiocarb-as-an-avian-repellent-in-agricultural-research
https://www.benchchem.com/product/b1676386#using-methiocarb-as-an-avian-repellent-in-agricultural-research
https://www.benchchem.com/product/b1676386#using-methiocarb-as-an-avian-repellent-in-agricultural-research
https://www.benchchem.com/product/b1676386#using-methiocarb-as-an-avian-repellent-in-agricultural-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676386?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

